Potency vs. Most Potent In-Class Compound
Anti-amyloid agent-2 (compound (R)-38) exhibits a kinetic stabilization EC50 of 264 ± 154 nM in the PCFP assay using the amyloidogenic λ FL LC2 from patient WIL, compared to the more potent lead analog compound 2 which has an EC50 of 51.8 ± 29.7 nM [1]. While compound 2 is approximately 5-fold more potent, anti-amyloid agent-2 retains substantial activity and offers a distinct structural profile with a spirocyclic urea linker module, which may confer different pharmacokinetic or selectivity advantages not captured by potency alone [1].
| Evidence Dimension | Kinetic stabilization potency (EC50) |
|---|---|
| Target Compound Data | 264 ± 154 nM |
| Comparator Or Baseline | Compound 2: 51.8 ± 29.7 nM |
| Quantified Difference | Anti-amyloid agent-2 is approximately 5-fold less potent than compound 2 in this assay |
| Conditions | PCFP assay measuring protection from proteolysis; λ FL LC2 from patient WIL |
Why This Matters
This quantitative potency data allows researchers to benchmark anti-amyloid agent-2 against the most potent analog in the series and to select it for studies where the unique spirocyclic linker structure is of interest, rather than simply maximal potency.
- [1] Lederberg, O. L., Yan, N. L., Stanfield, R. L., Wilson, I. A., & Kelly, J. W. (2024). Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains. Journal of Medicinal Chemistry, 67(23), 21070–21105. View Source
